Cas no 2225169-05-9 (2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid)

• Product Name: 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid
• CAS No: 2225169-05-9
• MF: C₁₁H₁₃BN₂O₃
• MW: 232.04
• CID: 5143668
• PubChem ID: 133555213
• Update Time: 2025-06-30

2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid
• 2225169-05-9
• (2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenyl)boronic acid

• Inchi： 1S/C11H13BN2O3/c1-8-6-13-14(7-8)9-3-4-10(12(15)16)11(5-9)17-2/h3-7,15-16H,1-2H3
• InChI Key： CMFLMQCWMGINGC-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=C(C)C=N2)C=C1OC)(O)O

Computed Properties

• Exact Mass: 232.1019224g/mol
• Monoisotopic Mass: 232.1019224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid

2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid (CAS No. 2225169-05-9): A Versatile Compound in Modern Pharmaceutical Research

2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid (CAS No. 2225169-05-9) is a novel boronic acid derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, offers a wide range of applications in drug discovery and development. Its versatile reactivity and functional groups make it an attractive candidate for various synthetic transformations and biological studies.

The molecular structure of 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid consists of a phenyl ring substituted with a methoxy group at the 2-position and a 4-methylpyrazolyl group at the 4-position, with a boronic acid moiety attached to the phenyl ring. This combination of functional groups imparts unique chemical properties that are highly valuable in synthetic organic chemistry and drug design.

Recent studies have highlighted the potential of 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid in various therapeutic areas. One notable application is in the development of boron-based drugs, which have shown promise in treating conditions such as cancer, arthritis, and neurodegenerative diseases. The boronic acid functionality can form reversible covalent bonds with certain biological targets, making it an effective tool for modulating protein function and activity.

In the context of cancer research, 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid has been investigated for its potential as a prodrug or targeting agent. Boron-containing compounds can be designed to selectively accumulate in tumor tissues, where they can be activated by specific enzymes or conditions. This targeted approach can enhance the therapeutic efficacy while minimizing side effects on healthy tissues.

Beyond its direct therapeutic applications, 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid is also a valuable intermediate in the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles allows for the construction of diverse scaffolds that can be further functionalized to create novel compounds with tailored biological activities. This makes it an essential building block in combinatorial chemistry and high-throughput screening efforts.

The synthesis of 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include Suzuki coupling reactions, which are widely used in the preparation of boronic acids from aryl halides or triflates. These reactions are known for their mild conditions and compatibility with a wide range of functional groups, making them ideal for the synthesis of complex molecules like 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid.

In addition to its synthetic utility, 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid has been studied for its biological properties. Research has shown that it can interact with specific enzymes and receptors, modulating their activity in ways that could be beneficial for treating various diseases. For example, it has been reported to inhibit certain kinases involved in cell signaling pathways, which are often dysregulated in cancer and other proliferative disorders.

The pharmacokinetic properties of 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use as a therapeutic agent or research tool. Preliminary studies suggest that it has favorable solubility and stability profiles, which are important considerations for drug development.

In conclusion, 2-Methoxy-4-(4-methyl-1H-pyrazol-1-y l)phenylboronic acid (CAS No. 2225169-05-9) is a promising compound with diverse applications in modern pharmaceutical research. Its unique chemical structure and reactivity make it a valuable tool for drug discovery and development, as well as a versatile intermediate in synthetic organic chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.